Cas no 1965309-60-7 (benzyl 4-amino-4-methyl-piperidine-1-carboxylate;hydrochloride)

• Product Name: benzyl 4-amino-4-methyl-piperidine-1-carboxylate;hydrochloride
• CAS No: 1965309-60-7
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• MDL: MFCD26954775
• CID: 4774101
• Update Time: 2025-06-15

benzyl 4-amino-4-methyl-piperidine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-methyl-piperidine-1-carboxylic acid benzyl ester hydrochloride
• SB34988
• benzyl 4-amino-4-methyl-piperidine-1-carboxylate;hydrochloride

• MDL： MFCD26954775
• Inchi： 1S/C14H20N2O2.ClH/c1-14(15)7-9-16(10-8-14)13(17)18-11-12-5-3-2-4-6-12;/h2-6H,7-11,15H2,1H3;1H
• InChI Key： LDTNFDVKSUQDII-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCC(C)(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 4-amino-4-methyl-piperidine-1-carboxylate;hydrochloride

Research Brief on Benzyl 4-amino-4-methyl-piperidine-1-carboxylate Hydrochloride (CAS: 1965309-60-7)

Benzyl 4-amino-4-methyl-piperidine-1-carboxylate hydrochloride (CAS: 1965309-60-7) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the design of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

The structural motif of piperidine is a common feature in many pharmacologically active compounds, and the introduction of the benzyl carbamate group at the 1-position and the amino-methyl group at the 4-position of the piperidine ring enhances its potential for interactions with biological targets. The hydrochloride salt form improves the compound's solubility and stability, making it more suitable for pharmaceutical applications. Recent research has focused on optimizing the synthesis of this compound to achieve higher yields and purity, which are critical for its use in high-throughput screening and lead optimization.

One of the key areas of investigation has been the application of benzyl 4-amino-4-methyl-piperidine-1-carboxylate hydrochloride in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting its potential as a scaffold for the design of targeted therapies. Further structure-activity relationship (SAR) studies are underway to elucidate the molecular determinants of its activity and selectivity.

In addition to its role in kinase inhibition, this compound has also been explored as a building block for the synthesis of protease inhibitors. Proteases are enzymes involved in numerous physiological and pathological processes, and their inhibition is a validated therapeutic strategy for conditions such as HIV/AIDS and hepatitis C. The presence of the amino-methyl group in the piperidine ring provides a handle for further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and specificity.

Recent advancements in synthetic methodologies have facilitated the efficient production of benzyl 4-amino-4-methyl-piperidine-1-carboxylate hydrochloride on a gram scale, addressing previous challenges related to scalability. Green chemistry approaches, such as the use of catalytic reagents and solvent-free conditions, have been employed to minimize environmental impact and improve cost-effectiveness. These developments are expected to accelerate the compound's adoption in industrial and academic research settings.

Looking ahead, the potential applications of benzyl 4-amino-4-methyl-piperidine-1-carboxylate hydrochloride extend beyond its current uses. Ongoing research is exploring its utility in the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance. The compound's ability to penetrate bacterial cell membranes and interact with essential microbial enzymes makes it a promising candidate for further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to fully realize its therapeutic potential.

In conclusion, benzyl 4-amino-4-methyl-piperidine-1-carboxylate hydrochloride (CAS: 1965309-60-7) represents a valuable tool in the medicinal chemist's arsenal. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, positions it as a key player in the discovery of next-generation therapeutics. Continued research and development efforts will undoubtedly uncover new opportunities for this compound, contributing to advancements in the treatment of complex diseases.